Cas no 1369091-13-3 (3-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid)

• Product Name: 3-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
• CAS No: 1369091-13-3
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 5987990
• PubChem ID: 82405480
• Update Time: 2025-10-31

3-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
• 1369091-13-3
• EN300-1851257

• Inchi： 1S/C7H9NO3S/c1-4-8-5(3-12-4)6(9)2-7(10)11/h3,6,9H,2H2,1H3,(H,10,11)
• InChI Key： ISDIIJRAZYINFV-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(CC(=O)O)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 98.7Ų

Additional information on 3-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid

Comprehensive Analysis of 3-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 1369091-13-3): Properties, Applications, and Research Insights

The compound 3-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 1369091-13-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinctive thiazole ring coupled with a hydroxypropanoic acid moiety makes it a promising candidate for various applications, including drug discovery and metabolic studies. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to interact with enzymes and receptors in biological systems.

In recent years, the demand for heterocyclic compounds like 3-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid has surged due to their versatility in medicinal chemistry. The thiazole ring, a key feature of this compound, is known for its presence in numerous FDA-approved drugs, highlighting its pharmacological relevance. This molecule’s hydrogen-bonding capacity and polar functional groups further enhance its utility in designing targeted therapies, especially for conditions like inflammation and metabolic disorders.

One of the most frequently asked questions about CAS No. 1369091-13-3 revolves around its synthesis and scalability. Current literature suggests that this compound can be synthesized via multi-step organic reactions, including condensation and oxidation processes. Its stability under physiological conditions is another area of interest, as it determines its suitability for in vivo studies. Researchers are also exploring its role as a precursor for more complex molecules, leveraging its reactive sites for further derivatization.

The rise of AI-driven drug discovery has further amplified the importance of compounds like 3-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid. Computational models often highlight its molecular docking potential, predicting strong interactions with proteins involved in disease pathways. This aligns with the growing trend of personalized medicine, where tailored molecular structures are essential for effective treatments. Additionally, its low toxicity profile in preliminary studies makes it a safer alternative for therapeutic development.

From an industrial perspective, the compound’s solubility and crystallinity are critical factors for formulation scientists. Recent patents indicate its use in controlled-release formulations, where its hydrophilic-lipophilic balance plays a pivotal role. Environmental considerations are also being addressed, with studies focusing on its biodegradability and green chemistry synthesis routes to minimize ecological impact.

In conclusion, 3-hydroxy-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 1369091-13-3) represents a fascinating intersection of chemistry and biology. Its multifunctional architecture and broad applicability position it as a valuable asset in both academic and industrial research. As advancements in high-throughput screening and synthetic methodologies continue, this compound is poised to play an even greater role in addressing unmet medical needs.